Cas no 1582808-28-3 ((2S,4S)-1-(tert-butoxy)carbonyl-4-isocyano-2-(methoxycarbonyl)pyrrolidine)

• Product Name: (2S,4S)-1-(tert-butoxy)carbonyl-4-isocyano-2-(methoxycarbonyl)pyrrolidine
• CAS No: 1582808-28-3
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• MDL: MFCD32668341
• CID: 5673533
• PubChem ID: 59366662
• Update Time: 2025-10-17

(2S,4S)-1-(tert-butoxy)carbonyl-4-isocyano-2-(methoxycarbonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1582808-28-3
• GS-0579
• (4S)-1-(tert-Butoxycarbonyl)-4-isocyano-L-proline methyl ester
• (2S,4S)-1-[(tert-butoxy)carbonyl]-4-isocyano-2-(methoxycarbonyl)pyrrolidine
• 1-O-tert-butyl 2-O-methyl (2S,4S)-4-isocyanopyrrolidine-1,2-dicarboxylate
• EN300-26657702
• SCHEMBL116335
• (2S,4S)-1-(tert-butoxy)carbonyl-4-isocyano-2-(methoxycarbonyl)pyrrolidine

• MDL： MFCD32668341
• Inchi： 1S/C12H18N2O4/c1-12(2,3)18-11(16)14-7-8(13-4)6-9(14)10(15)17-5/h8-9H,6-7H2,1-3,5H3/t8-,9-/m0/s1
• InChI Key： BKIKQJPOJKHOPE-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H](C[C@H]1C(=O)OC)[N+]#[C-])=O

Computed Properties

• Exact Mass: 254.12665706g/mol
• Monoisotopic Mass: 254.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.2Ų

Additional information on (2S,4S)-1-(tert-butoxy)carbonyl-4-isocyano-2-(methoxycarbonyl)pyrrolidine

Introduction to (2S,4S)-1-(tert-butoxy)carbonyl-4-isocyano-2-(methoxycarbonyl)pyrrolidine (CAS No. 1582808-28-3)

(2S,4S)-1-(tert-butoxy)carbonyl-4-isocyano-2-(methoxycarbonyl)pyrrolidine, a compound with the CAS number 1582808-28-3, is a chiral pyrrolidine derivative that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, an isocyanide functionality, and a methoxycarbonyl substituent. These functional groups contribute to its potential utility in various chemical and biological applications.

The tert-butoxycarbonyl (Boc) protecting group is widely used in peptide synthesis and organic synthesis to protect the amino group of amino acids. It is stable under mild acidic conditions but can be readily removed under stronger acidic conditions, making it a versatile tool in synthetic chemistry. The isocyanide functionality, on the other hand, is known for its reactivity in various chemical reactions, particularly in multicomponent reactions such as the Ugi reaction and the Passerini reaction. These reactions are crucial for the synthesis of complex molecules with diverse functionalities.

The methoxycarbonyl substituent adds further complexity to the molecule by introducing an ester functionality. Esters are important in organic chemistry due to their stability and reactivity under controlled conditions. They can be hydrolyzed to carboxylic acids or converted to other functional groups through various chemical transformations. In the context of (2S,4S)-1-(tert-butoxy)carbonyl-4-isocyano-2-(methoxycarbonyl)pyrrolidine, the methoxycarbonyl group can serve as a handle for further derivatization or as a key functional group in biological studies.

Recent research has highlighted the potential of (2S,4S)-1-(tert-butoxy)carbonyl-4-isocyano-2-(methoxycarbonyl)pyrrolidine in medicinal chemistry. Studies have shown that this compound can be used as a building block for the synthesis of bioactive molecules with potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The unique combination of functional groups allows for fine-tuning of the molecule's biological activity through targeted modifications.

In addition to its medicinal applications, (2S,4S)-1-(tert-butoxy)carbonyl-4-isocyano-2-(methoxycarbonyl)pyrrolidine has been explored in the development of new materials and catalysts. The chiral nature of the pyrrolidine ring makes it an attractive candidate for asymmetric synthesis, where enantiomerically pure compounds are often required. Researchers have reported the use of this compound as a chiral ligand in transition metal-catalyzed reactions, leading to highly enantioselective products with potential applications in pharmaceuticals and fine chemicals.

The synthesis of (2S,4S)-1-(tert-butoxy)carbonyl-4-isocyano-2-(methoxycarbonyl)pyrrolidine typically involves several steps, each designed to introduce and protect specific functional groups. The initial step often involves the formation of the pyrrolidine ring through a ring-closing metathesis (RCM) reaction or another suitable method. Subsequent steps include the introduction of the tert-butoxycarbonyl protecting group, followed by the installation of the isocyanide and methoxycarbonyl functionalities. Each step requires careful control of reaction conditions to ensure high yields and purity.

One notable application of (2S,4S)-1-(tert-butoxy)carbonyl-4-isocyano-2-(methoxycarbonyl)pyrrolidine is in the field of protein-protein interaction (PPI) inhibitors. PPIs play critical roles in various cellular processes, and their modulation can have significant therapeutic benefits. A recent study published in Chemical Science reported that derivatives of this compound were effective inhibitors of specific PPIs involved in cancer cell signaling pathways. This finding opens up new avenues for drug discovery and development targeting these interactions.

In conclusion, (2S,4S)-1-(tert-butoxy)carbonyl-4-isocyano-2-(methoxycarbonyl)pyrrolidine (CAS No. 1582808-28-3) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and catalysis. Its unique combination of functional groups makes it an attractive building block for the synthesis of bioactive molecules and chiral catalysts. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern chemical and biological research.